![molecular formula C9H9BrO2 B102894 1-(5-Bromo-2-hydroxyphenyl)propan-1-one CAS No. 17764-93-1](/img/structure/B102894.png)
1-(5-Bromo-2-hydroxyphenyl)propan-1-one
Overview
Description
1-(5-Bromo-2-hydroxyphenyl)propan-1-one, also known as 5-bromoisatin, is an organic compound with a wide range of applications in the field of science. It is a colorless solid with a melting point of 135-137°C and a molecular weight of 233 g/mol. It is commonly used in organic synthesis, material science, and biochemistry. 5-bromoisatin has been studied extensively in recent years, and its unique properties have made it a valuable tool for researchers in various fields.
Scientific Research Applications
Synthesis and Characterization
- Synthesis of Ligands and Metal Complexes : 1-(5-Bromo-2-hydroxyphenyl)propan-1-one has been utilized in the synthesis of ligands and their transition metal complexes. These complexes have been characterized by various methods including NMR, IR, and XRD techniques. The ligands coordinate with transition metal ions through oxygen atoms, exhibiting a stoichiometry ratio of ligand to metal as 2:1 (Sampal et al., 2018).
Antimicrobial Studies
- Antimicrobial Activity of Metal Complexes : Transition metal complexes synthesized using this compound have shown moderate to excellent antimicrobial activity against various bacteria and fungi. This highlights their potential as metal-derived drugs (Sampal et al., 2018).
Disinfectant Activity
- Disinfectant Properties : Metal complexes derived from this compound have been shown to possess satisfactory disinfectant activity. The use of ultrasound irradiation in their synthesis presents an environmentally friendly approach (Korde, 2020).
Potential for Drug Development
- Biological Activity in Drug Development : Derivatives of this compound have been explored for their antimicrobial and antioxidant activities. These properties suggest their potential in the development of new biologically active compounds (Čižmáriková et al., 2020).
Synthesis of Novel Derivatives
- Development of Novel Derivatives : Novel derivatives of this compound have been synthesized and characterized, showing potential for various applications in scientific research and development (Manjunatha, 2006).
Safety and Hazards
Properties
IUPAC Name |
1-(5-bromo-2-hydroxyphenyl)propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO2/c1-2-8(11)7-5-6(10)3-4-9(7)12/h3-5,12H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDXLYRKTHTZXRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=C(C=CC(=C1)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70938967 | |
Record name | 1-(5-Bromo-2-hydroxyphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70938967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17764-93-1 | |
Record name | 1-(5-Bromo-2-hydroxyphenyl)-1-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17764-93-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(5-Bromo-2-hydroxyphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70938967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5'-Bromo-2'-hydroxypropiophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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